Cas no 2229128-23-6 ({1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine)

• Product Name: {1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine
• CAS No: 2229128-23-6
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 6258938
• PubChem ID: 165850936
• Update Time: 2025-10-05

{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine
• EN300-1957213
• {1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}methanamine
• 2229128-23-6

• Inchi： 1S/C11H12ClF2NO/c12-7-1-2-9(16-10(13)14)8(5-7)11(6-15)3-4-11/h1-2,5,10H,3-4,6,15H2
• InChI Key： COYSQHOFWRAVNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CC1)OC(F)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine

Introduction to {1-5-Chloro-2-(Difluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2229128-23-6)

{1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2229128-23-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. The presence of a chloro-substituted phenyl ring, a difluoromethoxy group, and a cyclopropyl moiety imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine is composed of a cyclopropyl ring attached to a substituted phenyl ring via a methylene bridge. The chloro and difluoromethoxy substituents on the phenyl ring contribute to its lipophilicity and electronic properties, which are crucial for its biological activity. These structural elements have been shown to influence the compound's binding affinity to various receptors and enzymes, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in cellular models of neurodegeneration. The mechanism of action appears to involve the modulation of oxidative stress and inflammation, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine has shown promise in preclinical studies as an anticonvulsant agent. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively reduced seizure activity in rodent models of epilepsy. The anticonvulsant effects were attributed to its ability to modulate voltage-gated sodium channels, which play a critical role in neuronal excitability.

The pharmacokinetic profile of {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine has also been extensively studied. Data from animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good brain penetration, which is essential for its therapeutic efficacy in neurological disorders. Furthermore, it has been shown to have a low potential for drug-drug interactions, making it a suitable candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine in human subjects. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further assess its therapeutic potential.

In conclusion, {1-5-Chloro-2-(difluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 2229128-23-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel treatments for neurological disorders and epilepsy. Ongoing research and clinical trials will continue to elucidate its full potential in the realm of medicinal chemistry and pharmaceutical science.